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Compound of Interest

Compound Name: 2-Bromo-3-hydroxybenzaldehyde

Cat. No.: B121576

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 2-Bromo-3-
hydroxybenzaldehyde

This technical guide provides a comprehensive overview of the safety and handling information
for 2-Bromo-3-hydroxybenzaldehyde (CAS No. 196081-71-7). The information is compiled
from various sources to assist researchers, scientists, and drug development professionals in
the safe use and management of this compound.

Chemical Identification

Identifier Value

IUPAC Name 2-bromo-3-hydroxybenzaldehyde
CAS Number 196081-71-7[1][2][3]

Molecular Formula C7HsBrO2[1][4]

Molecular Weight 201.02 g/mol [1][4]

Synonyms Benzaldehyde, 2-bromo-3-hydroxy-

Physical and Chemical Properties
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Property Value
Physical Form Solid[2]
Melting Point 149-153°C[2]
Purity 95% or higher

Hazard Identification and GHS Classification

2-Bromo-3-hydroxybenzaldehyde is classified as a hazardous substance. The following table
summarizes its GHS hazard classifications.[4]

) Hazard
Hazard Class Category GHS Code Signal Word
Statement
Acute Toxicity, ] Harmful if
4 H302 Warning
Oral swallowed[4][5]
o Harmful in
Acute Toxicity, ) )
H312 Warning contact with
Dermal .
skin[4]
Skin
) o ) Causes skin
Corrosion/Irritatio 2 H315 Warning L
irritation[4][5]
n
Serious Eye )
i Causes serious
Damage/Eye 2A H319 Warning S
o eye irritation[4][5]
Irritation
Acute Toxicity, ) Harmful if
) 4 H332 Warning )
Inhalation inhaled[4][5]
Specific target May cause
organ toxicity, 3 H335 Warning respiratory
single exposure irritation[4][5]

GHS Pictograms
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o Irritant

e Environmental Hazard

First-Aid Measures

Detailed experimental protocols for the following first-aid measures are based on standard

laboratory safety procedures for handling hazardous chemicals.

Exposure Route

First-Aid Measures

Inhalation

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor

immediately.[5]

Skin Contact

Immediately wash with plenty of water. Take off
contaminated clothing and wash it before reuse.

If skin irritation occurs, get medical help.[5]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5]

Ingestion

Rinse mouth. Do NOT induce vomiting. Get
medical help.[5][6]

Handling and Storage

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://www.xixisys.com/substances/196081-71-7
https://www.xixisys.com/substances/196081-71-7
https://www.xixisys.com/substances/196081-71-7
https://www.xixisys.com/substances/196081-71-7
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Aspect

Recommendations

Handling

Wear appropriate personal protective equipment
(PPE), including safety glasses, gloves, and a
lab coat. Use only outdoors or in a well-
ventilated area. Avoid breathing dust, fume, gas,
mist, vapors, or spray. Wash hands thoroughly
after handling.[5][7]

Storage

Store in a cool, dry, well-ventilated place.[2]
Keep container tightly closed.[5] For long-term
storage, an inert atmosphere (e.g., Argon) is

recommended.[3]

Transport Information

Regulation Information
UN Number: UN2811, Hazard Class: 6.1
DOTI/IATA _ _
(Poison), Packing Group: 111[2]
Diagrams

Hazard Response Workflow

The following diagram illustrates the general workflow for responding to an exposure or spill

incident involving 2-Bromo-3-hydroxybenzaldehyde.
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Caption: Emergency response workflow for 2-Bromo-3-hydroxybenzaldehyde.

GHS Hazard Relationships

This diagram shows the logical relationship between the GHS hazard statements for 2-Bromo-
3-hydroxybenzaldehyde.
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Caption: GHS hazard statement relationships for the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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